Cas no 869062-42-0 (R 90 (Rhamnolipids))

• Product name: R 90 (Rhamnolipids)
• CAS No: 869062-42-0
• MF: Y₄₂
• MW: 0
• CID: 4730954
• PubChem ID: 168009906

R 90 (Rhamnolipids) Chemical and Physical Properties

Names and Identifiers

• rhamnolipid
• R 90 (Rhamnolipids)
• Glycolipids, rhamnose-contg.
• Rhamnolipids
• JBR 511
• R 90
• R 95D90
• R 95M90
• RBR 425
• Rhamnose-containing glycolipid
• Rheance One
• 869062-42-0
• CID 162445645

• Inchi： InChI=1S/42Y
• InChI Key： FNOLWOJWLDSVFW-UHFFFAOYSA-N
• SMILES： [Y].[Y].[Y].[Y].[Y].[Y].[Y].[Y].[Y].[Y].[Y].[Y].[Y].[Y].[Y].[Y].[Y].[Y].[Y].[Y].[Y].[Y].[Y].[Y].[Y].[Y].[Y].[Y].[Y].[Y].[Y].[Y].[Y].[Y].[Y].[Y].[Y].[Y].[Y].[Y].[Y].[Y]

Computed Properties

• Exact Mass: 3734.0452g/mol
• Monoisotopic Mass: 3734.0452g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 42
• Rotatable Bond Count: 0
• Complexity: 0
• Covalently-Bonded Unit Count: 42
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

R 90 (Rhamnolipids) Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Rhamnolipids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acyl glycosides Rhamnolipids

Additional information on R 90 (Rhamnolipids)

R 90 (Rhamnolipids): A Sustainable Bio-Based Surfactant with CAS No. 869062-42-0

In the era of green chemistry and sustainable industrial solutions, R 90 (Rhamnolipids) has emerged as a groundbreaking bio-based surfactant. With its CAS No. 869062-42-0, this compound is gaining traction across industries for its eco-friendly properties and versatile applications. Derived from microbial fermentation, Rhamnolipids are glycolipid biosurfactants produced by Pseudomonas aeruginosa and other bacteria. Their unique molecular structure—a combination of rhamnose sugar and fatty acid chains—confers exceptional emulsifying, foaming, and wetting capabilities, making them ideal for cosmetics, agriculture, and bioremediation.

The growing demand for R 90 (Rhamnolipids) is driven by increasing consumer awareness of sustainable alternatives to synthetic surfactants. Searches for "biodegradable surfactants", "eco-friendly cleaning agents", and "natural emulsifiers" have surged, reflecting a shift toward greener products. Unlike traditional surfactants like sodium lauryl sulfate (SLS), Rhamnolipids are non-toxic, biodegradable, and compatible with sensitive skin, aligning with trends in clean beauty and organic skincare. Their low critical micelle concentration (CMC) ensures high efficiency even at low doses, reducing environmental impact.

In agriculture, R 90 (Rhamnolipids) is revolutionizing soil remediation and pesticide formulation. Farmers and researchers are exploring its role in enhancing nutrient uptake and root permeability, addressing queries like "how to improve crop yield naturally". Its ability to degrade hydrocarbons also positions it as a key player in oil spill cleanup, a hot topic amid rising environmental regulations. Studies highlight its synergy with phytoremediation, where plants and microbes collaborate to detoxify contaminated sites.

The industrial sector values R 90 (Rhamnolipids) for its stability under extreme pH and temperature conditions. Manufacturers of household cleaners and textile treatments prioritize it for formulations free from petrochemical derivatives. SEO trends reveal spikes in searches for "plant-based surfactants for detergents" and "non-toxic industrial cleaners", underscoring market demand. Additionally, its antimicrobial properties make it a candidate for medical device coatings and wound care products, though regulatory approvals remain an area of active research.

From a technical standpoint, CAS No. 869062-42-0 identifies the specific molecular configuration of R 90 (Rhamnolipids), ensuring quality control in commercial production. Analytical techniques like HPLC and mass spectrometry are employed to verify purity, a critical factor for buyers searching "high-purity Rhamnolipids suppliers". The compound’s compatibility with nanotechnology (e.g., nanoemulsions for drug delivery) further expands its potential, resonating with queries on "next-gen bio-surfactants".

Despite its advantages, challenges like production cost and scalability persist. Innovations in fermentation optimization and waste feedstock utilization aim to lower costs, a topic frequently searched as "affordable bio-surfactant production methods". Collaborations between academia and industry are accelerating, with patents filed for novel strains and processes.

In summary, R 90 (Rhamnolipids) (CAS No. 869062-42-0) represents a paradigm shift toward sustainable chemistry. Its multifunctionality, coupled with rising eco-consciousness, ensures its prominence in global markets. As research advances, this bio-surfactant is poised to redefine standards in green manufacturing and circular economy initiatives.